2,7-Naphthalenedicarboxylic acid
Overview
Description
2,7-Naphthalenedicarboxylic acid (2,7-NDC) is an organic compound belonging to the family of aromatic dicarboxylic acids. It is a white crystalline solid with a molecular weight of 184.18 g/mol. 2,7-NDC is an important intermediate for the production of dyes and pigments, as well as for the synthesis of pharmaceuticals and other compounds. It is also used in the production of polymers, resins, and other specialty chemicals.
Scientific Research Applications
Synthesis and Purification
- 2,7-Naphthalenedicarboxylic acid has been the focus of studies exploring various synthesis and purification methods. Different methods show varying levels of economic benefit and efficiency (Qiao Qian, 2007).
Analytical Chemistry Applications
- It has been characterized as a carrier electrolyte for the separation of organic anions in capillary zone electrophoresis, demonstrating superior sensitivity compared to common alternatives (E. Dabek-Zlotorzynska & J. F. Dlouhy, 1994).
Catalysis in Chemical Reactions
- 2,7-Naphthalenedicarboxylic acid is synthesized using β-cyclodextrin as a catalyst under mild conditions. This method offers significant yield and selectivity improvements (H. Hirai et al., 1995).
Materials Science and Polymer Production
- It's a starting material for producing optically active substances, dyes, heat-resistant polymers, plasticizers, herbicides, and UV stabilizers for polyethylene films (I. I. Kiiko, 1960).
- Metal-catalyzed polymerization of 2,7-Naphthalenedicarboxylic acid at surfaces to form poly-2,7-naphthalenes demonstrates its potential in advanced material synthesis (Hongying Gao et al., 2014).
Biorefinery and Sustainable Chemistry
- Conversion to 1,4-naphthalenedicarboxylic acid via benzyne-cycloaddition demonstrates its role in diversifying the uses of renewable terephthalic acid analogs from cellulose biorefinery (Eric M. Serum et al., 2018).
Molecular Assembly and Photochemistry
- It serves as a linear template in discrete hydrogen-bonded molecular assemblies for template-controlled synthesis, influencing solid-state reactivity (G. Papaefstathiou et al., 2001).
Production for Commercial Use
- Its commercial production as a precursor to high-performance polymers like polyethylene naphthalate is well-documented, highlighting its industrial significance (L. D. Lillwitz, 2001).
Structural and Molecular Studies
- Studies on its structure, including crystallography, offer insights into its chemical properties and potential applications (Kaduk & Golab, 1999).
Environmental and Ecological Research
- Naphthalenedicarboxylic acids, including 2,7-isomers, have been isolated from aquatic plants, indicating their presence and potential roles in natural ecosystems (M. D. Greca et al., 1993).
properties
IUPAC Name |
naphthalene-2,7-dicarboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O4/c13-11(14)8-3-1-7-2-4-9(12(15)16)6-10(7)5-8/h1-6H,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPUMVKJOWWJPRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=C2)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60472865 | |
Record name | 2,7-Naphthalenedicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60472865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Naphthalenedicarboxylic acid | |
CAS RN |
2089-89-6 | |
Record name | 2,7-Naphthalenedicarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2089-89-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,7-Naphthalenedicarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002089896 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,7-Naphthalenedicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60472865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,7-naphthalenedicarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,7-NAPHTHALENEDICARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D5IW7R9WZY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,7-ndcH2 contribute to the formation of porous materials?
A1: 2,7-ndcH2 acts as an organic linker, coordinating to metal ions through its carboxylate groups. This coordination forms repeating units that extend in three dimensions, creating a porous framework. [, ] For instance, reacting 2,7-ndcH2 with Zn2+ ions produces a double-walled framework with narrow channels in three perpendicular directions. []
Q2: What are the advantages of using 2,7-ndcH2 in constructing MOFs for gas sorption applications?
A2: MOFs synthesized with 2,7-ndcH2 can exhibit unique gas sorption properties due to the arrangement and size of the pore channels. [] The narrow passages, comparable to the critical dimensions of gases like Ar, CO2, H2, N2, and O2, can lead to stepwise adsorption and hysteresis loops in saturation isotherms, which are unusual for typical microporous materials. []
Q3: Can you elaborate on the role of 2,7-ndcH2 in luminescent MOFs?
A3: While 2,7-ndcH2 itself might not be the primary source of luminescence, it can act as an energy donor in dual-linker MOF systems. [] For example, in a MOF containing both 2,7-ndcH2 and tetrakis(4-pyridylphenyl)ethylene (tppe), energy transfer from 2,7-ndcH2 to tppe results in a broad emission band, contributing to white-light emission properties. []
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